Cas no 97146-01-5 (N-(4-Fluorobenzyl)propane-1,3-diamine)

97146-01-5 structure
Product name:N-(4-Fluorobenzyl)propane-1,3-diamine
N-(4-Fluorobenzyl)propane-1,3-diamine Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediamine, N-[(4-fluorophenyl)methyl]-
- N-(4-Fluorobenzyl)propane-1,3-diamine
- Reaxys ID: 22033626
- 1,3-Propanediamine, N1-[(4-fluorophenyl)methyl]-
- STL185634
- AKOS000264839
- N'-[(4-fluorophenyl)methyl]propane-1,3-diamine
- N1-(4-fluorobenzyl)propane-1,3-diamine
- N-(4-fluorobenzyl)propane-1,3-diamine
- 97146-01-5
- CS-0368067
- ALBB-021097
- SCHEMBL8351299
-
- Inchi: InChI=1S/C10H15FN2/c11-10-4-2-9(3-5-10)8-13-7-1-6-12/h2-5,13H,1,6-8,12H2
- InChI Key: NDENKGKOZFIGOI-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 182.12192665Da
- Monoisotopic Mass: 182.12192665Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.1Ų
- XLogP3: 0.8
N-(4-Fluorobenzyl)propane-1,3-diamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | N256780-500mg |
N-(4-Fluorobenzyl)propane-1,3-diamine |
97146-01-5 | 500mg |
$ 570.00 | 2022-06-03 | ||
TRC | N256780-250mg |
N-(4-Fluorobenzyl)propane-1,3-diamine |
97146-01-5 | 250mg |
$ 340.00 | 2022-06-03 | ||
TRC | N256780-1000mg |
N-(4-Fluorobenzyl)propane-1,3-diamine |
97146-01-5 | 1g |
$ 910.00 | 2022-06-03 |
N-(4-Fluorobenzyl)propane-1,3-diamine Related Literature
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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Mi-Hee Jung,Kyoung Chul Ko,Woo Ram Lee Dalton Trans., 2019,48, 15074-15090
-
Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
-
Muhamad Z. Mokhtar,Mu Chen,Eric Whittaker,Bruce Hamilton,Nicholas Aristidou,Ali Gholinia,Saif A. Haque,Brian R. Saunders Phys. Chem. Chem. Phys., 2017,19, 7204-7214
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5. Back matter
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